![molecular formula C18H18N2S2 B1142485 cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene CAS No. 115755-82-3](/img/structure/B1142485.png)
cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene
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Overview
Description
“Cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene” is a chemical compound with the molecular formula C18H18N2S2 . It is a well-studied and commercially available photochromic compound .
Synthesis Analysis
The synthesis of this compound involves photochromic cyclization reaction . A study demonstrated in-situ illumination of this material during an inelastic neutron scattering (INS) experiment at cryogenic temperatures .Molecular Structure Analysis
The molecular structure of this compound has been studied using inelastic neutron scattering . The compound undergoes a cyclisation reaction when exposed to light with a wavelength of around 400 nm .Chemical Reactions Analysis
When exposed to light with a wavelength of around 400 nm, this compound undergoes a cyclisation reaction . This reaction has been studied using a combination of UV-visible and infra-red absorption spectroscopy .Physical And Chemical Properties Analysis
This compound is a solid at 20°C . It has a melting point of 120.0 to 124.0 °C . It is slightly soluble in methanol . The compound has been studied for its optical and electrochemical properties .Scientific Research Applications
Optical Information Storage : The optical properties of this compound make it suitable for applications in optical information storage. Its ability to form thin films through vacuum evaporation enhances its practical applications in this field (Chen et al., 2000).
Photochromic Properties : Its stable amorphous state and the reversible changes in optical and electrical properties upon photoisomerization are utilized for novel photomemory effects (Koshido et al., 1995). Additionally, it exhibits clear photochromism in the amorphous solid state, with reversible changes in absorption spectrum, refractive index, and dielectric properties (Kawai et al., 1995).
Photochromic Metal Complexes : It has been used in synthesizing photochromic Rh(II) and silver(I) complexes. These complexes show changes in color upon photoexcitation, indicating potential applications in materials that respond to light stimuli (Han et al., 2006); (Konaka et al., 2003).
In Situ Illumination Studies : The compound has been used in in situ illumination studies with inelastic neutron scattering, providing insights into how photoisomerisation affects the vibrational modes of the material (Cavaye & Schastny, 2021).
One-Dimensional Nanostructures : It has been employed in the fabrication of one-dimensional nanostructures like nanorods and nanowires, demonstrating reversible and fatigue-resistant optical switching in the nanoparticle state (Patra et al., 2012).
Photomemory Effects in Non-Crystalline Solid State : The compound has shown photomemory effects in its amorphous solid state, indicating potential applications in photochromic devices (Kawai et al., 1996).
Mechanism of Action
Safety and Hazards
Future Directions
The compound is a well-studied and commercially available photochromic compound . It has been used as a proof-of-concept material in studies involving in-situ illumination with inelastic neutron scattering . Future research may continue to explore its photochromic properties and potential applications.
properties
IUPAC Name |
(Z)-2,3-bis(2,4,5-trimethylthiophen-3-yl)but-2-enedinitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2S2/c1-9-11(3)21-13(5)17(9)15(7-19)16(8-20)18-10(2)12(4)22-14(18)6/h1-6H3/b16-15- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYNDKKQQUZPETC-NXVVXOECSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=C(C#N)C2=C(SC(=C2C)C)C)C#N)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC(=C1/C(=C(/C#N)\C2=C(SC(=C2C)C)C)/C#N)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
112440-46-7 |
Source
|
Record name | cis-1,2-Dicyano-1,2-bis(2,4,5-trimethyl-3-thienyl)ethene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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